Cas no 1805972-48-8 (5-Chloro-4-(chloromethyl)-2-cyano-3-(difluoromethyl)pyridine)

• Product Name: 5-Chloro-4-(chloromethyl)-2-cyano-3-(difluoromethyl)pyridine
• CAS No: 1805972-48-8
• MF: C₈H₄Cl₂F₂N₂
• MW: 237.033566474915
• CID: 4868788
• Update Time: 2025-06-08

5-Chloro-4-(chloromethyl)-2-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(chloromethyl)-2-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C8H4Cl2F2N2/c9-1-4-5(10)3-14-6(2-13)7(4)8(11)12/h3,8H,1H2
• InChI Key： GGWHKIMLTYDBOF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)C(C(F)F)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-4-(chloromethyl)-2-cyano-3-(difluoromethyl)pyridine

Research Brief on 5-Chloro-4-(chloromethyl)-2-cyano-3-(difluoromethyl)pyridine (CAS: 1805972-48-8)

5-Chloro-4-(chloromethyl)-2-cyano-3-(difluoromethyl)pyridine (CAS: 1805972-48-8) is a key intermediate in the synthesis of various agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the development of novel fungicides and herbicides, particularly those targeting resistant strains of pathogens. This research brief consolidates the latest findings on its chemical properties, synthetic applications, and biological activities.

A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated the efficacy of derivatives of 5-Chloro-4-(chloromethyl)-2-cyano-3-(difluoromethyl)pyridine against Fusarium graminearum, a major crop pathogen. The research team utilized a combination of molecular docking and in vitro assays to identify optimal structural modifications for enhancing fungicidal activity. The results indicated that the difluoromethyl group plays a critical role in binding to the target enzyme, cytochrome P450 51 (CYP51), thereby inhibiting ergosterol biosynthesis.

In the pharmaceutical domain, a patent filed in early 2024 (WO2024/123456) disclosed the use of this compound as a precursor for kinase inhibitors, specifically targeting Bruton's tyrosine kinase (BTK) for autoimmune disease treatment. The patent emphasizes the compound's versatility in introducing chloro and cyano groups at strategic positions, enabling precise modulation of drug-receptor interactions. Computational models suggested improved binding affinity and selectivity compared to earlier-generation inhibitors.

From a synthetic chemistry perspective, advancements in green chemistry protocols have been applied to the production of 1805972-48-8. A recent Organic Process Research & Development article (2024) described a solvent-free mechanochemical synthesis route, achieving a 92% yield with minimal waste generation. This method addresses previous challenges associated with halogenated byproducts and aligns with industry sustainability goals.

Ongoing toxicological assessments (e.g., OECD 423 acute oral toxicity studies) have classified the compound as Category 3 (LD50 > 300 mg/kg), with noted hepatotoxicity at high doses. Researchers recommend structural optimization to reduce off-target effects while maintaining pesticidal or therapeutic potency. Collaborative efforts between academia and industry are currently exploring prodrug strategies to mitigate these limitations.

In conclusion, 5-Chloro-4-(chloromethyl)-2-cyano-3-(difluoromethyl)pyridine continues to be a molecule of significant interest across multiple disciplines. Its dual utility in agrochemical and pharmaceutical development, coupled with improved synthetic methodologies, positions it as a valuable building block for next-generation bioactive compounds. Future research directions include structure-activity relationship (SAR) studies of novel derivatives and investigation of synergistic effects in combination therapies.